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Compound of Interest

Compound Name: Aminoacetonitrile bisulfate

Cat. No.: B086804

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the experimental procedures involving
aminoacetonitrile bisulfate, a versatile chemical intermediate with applications in
pharmaceutical research and development. The following sections detail its synthesis, chemical
properties, and potential applications, supported by experimental protocols and data.

Chemical Properties and Data

Aminoacetonitrile bisulfate is the bisulfate salt of aminoacetonitrile. It is a white to beige-
yellow crystalline powder.[1][2] Key chemical data are summarized in the table below.
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Property Value Reference
Molecular Formula C2HaN2-H2S04 [1]
Molecular Weight 154.14 g/mol [1]

CAS Number 151-63-3 [1][2]
Melting Point 123.0°C to 125.0°C [1]

Purity >97.5% (Titration with NaOH) [2]

White to yellow to light beige
Appearance crystalline powder or crystals [2]

and/or chunks

Applications in Pharmaceutical Research

Aminoacetonitrile and its derivatives have been a subject of interest in medicinal chemistry,
primarily due to their role as building blocks for more complex molecules and their inherent
biological activities.

o Anthelmintic Agents: A significant application of aminoacetonitrile derivatives is in the
development of new anthelmintic drugs.[3] Research has shown that this class of
compounds exhibits high activity against parasitic nematodes, including strains resistant to
existing broad-spectrum anthelmintics.[3]

e Precursor for Amino Acid Synthesis: Aminoacetonitrile is a direct precursor to glycine, an
essential amino acid used in various pharmaceutical formulations and as a building block in
drug synthesis.[4][5] The bisulfate salt provides a stable form of aminoacetonitrile for such
synthetic transformations.

» Scaffold for Novel Therapeutics: The aminoacetonitrile scaffold can be modified to create
libraries of compounds for screening against various therapeutic targets. Its simple structure
allows for diverse chemical modifications to explore structure-activity relationships.

Experimental Protocols
Protocol 1: Synthesis of Aminoacetonitrile Bisulfate
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This protocol is based on the alcoholysis of methyleneaminoacetonitrile.[4]
Materials:

Methyleneaminoacetonitrile

95% Sulfuric acid

95% Ethyl alcohol

Ice

Conical flask (250 mL, wide-mouthed)
Rubber stopper

Refrigerator

Filtration apparatus

Procedure:

Prepare a solution of 51.5 g (0.5 mole) of 95% sulfuric acid in 125 cc of 95% ethyl alcohol in
a 250-cc conical flask. Maintain the temperature at 45-50°C.

To this solution, add 34 g (0.5 mole) of methyleneaminoacetonitrile.

Immediately close the flask with a rubber stopper and shake vigorously. An exothermic
reaction will occur, raising the temperature by 10-15°C.

The mixture will separate into two layers, and crystallization of aminoacetonitrile hydrogen
sulfate will begin.

Continue to shake the mixture intermittently to prevent the formation of a hard crystalline
cake.

Store the mixture overnight in a refrigerator at 0-5°C.

Filter the crystalline salt and wash it with a minimal amount (20-25 cc) of ice-cold alcohol.
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o The expected yield is between 57-62 g (75-81% of the theoretical amount).[4]

Protocol 2: Synthesis of Aminoacetonitrile from
Glycolonitrile

This method describes the formation of an aqueous solution of aminoacetonitrile.[5][6]

Materials:

Glycolonitrile (e.g., 50 wt% aqueous solution)

Ammonia (e.g., 28 wt% aqueous solution)

Formic acid

Ammonium sulfite monohydrate

Glass autoclave with stirrer and thermometer

Procedure:

Charge a glass autoclave with 500g of 28 wt% aqueous ammonia solution and 2.2g of
ammonium sulfite monohydrate.

o Seal the autoclave and heat the mixture to 50°C.

o Separately, add 1.5g of formic acid to 184g of a 50 wt% aqueous glycolonitrile solution.

o Feed the glycolonitrile solution into the heated ammonia solution over 1 hour.

¢ Maintain the reaction temperature at 50°C for an additional hour to complete the reaction.

e The resulting product is an aqueous solution of aminoacetonitrile. A typical yield is around
96%.[6]

Visualizing the Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of aminoacetonitrile
bisulfate and its subsequent hydrolysis to glycine.

Workflow: Synthesis of Aminoacetonitrile Bisulfate and Glycine

Methyleneaminoacetonitrile Sulfuric Acid + Ethanol

Reaction & Crystallization

iltration & Washing

Aminoacetonitrile Bisulfate Barium Hydroxide

Hydrolysis

Purification

— 5

Click to download full resolution via product page

Caption: Synthesis and subsequent hydrolysis of aminoacetonitrile bisulfate.

Safety Precautions
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Aminoacetonitrile bisulfate is an irritant.[7] Handle with appropriate personal protective
equipment (PPE), including gloves and safety glasses. Work in a well-ventilated area. In case
of contact with skin or eyes, rinse thoroughly with water. If irritation persists, seek medical
attention.[7]

Disclaimer: These protocols are intended for informational purposes for qualified individuals.
Appropriate safety precautions should be taken at all times. All procedures should be
performed in a properly equipped laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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